Cas no 1268977-79-2 (methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate)
methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate
- methyl 2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)propanoate
- methyl2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate
- 1,2,3-Benzotriazine-3(4H)-acetic acid, α-methyl-4-oxo-, methyl ester
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- MDL: MFCD18487674
- Inchi: 1S/C11H11N3O3/c1-7(11(16)17-2)14-10(15)8-5-3-4-6-9(8)12-13-14/h3-7H,1-2H3
- InChI Key: SOIJMJMOFDJXPU-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)N1C(C2C=CC=CC=2N=N1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 356
- XLogP3: 1.2
- Topological Polar Surface Area: 71.3
methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1088503-1g |
Methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate |
1268977-79-2 | 95% | 1g |
$255.0 | 2024-04-25 | |
| Ambeed | A1088503-5g |
Methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate |
1268977-79-2 | 95% | 5g |
$741.0 | 2024-04-25 | |
| Enamine | EN300-297146-0.05g |
methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate |
1268977-79-2 | 95.0% | 0.05g |
$612.0 | 2025-03-19 | |
| Enamine | EN300-297146-0.1g |
methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate |
1268977-79-2 | 95.0% | 0.1g |
$640.0 | 2025-03-19 | |
| Enamine | EN300-297146-0.25g |
methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate |
1268977-79-2 | 95.0% | 0.25g |
$670.0 | 2025-03-19 | |
| Enamine | EN300-297146-0.5g |
methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate |
1268977-79-2 | 95.0% | 0.5g |
$699.0 | 2025-03-19 | |
| Enamine | EN300-297146-1.0g |
methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate |
1268977-79-2 | 95.0% | 1.0g |
$728.0 | 2025-03-19 | |
| Enamine | EN300-297146-2.5g |
methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate |
1268977-79-2 | 95.0% | 2.5g |
$1428.0 | 2025-03-19 | |
| Enamine | EN300-297146-5.0g |
methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate |
1268977-79-2 | 95.0% | 5.0g |
$2110.0 | 2025-03-19 | |
| Enamine | EN300-297146-10.0g |
methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate |
1268977-79-2 | 95.0% | 10.0g |
$3131.0 | 2025-03-19 |
methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate
Methyl 2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Propanoate: A Comprehensive Overview
The compound with CAS No. 1268977-79-2, commonly referred to as methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate, is a fascinating molecule that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of benzotriazine derivatives, which are known for their unique structural properties and potential applications in drug design, agrochemicals, and advanced materials. The benzotriazine core of this molecule provides a rigid framework that can be further functionalized to enhance its properties for specific applications.
Recent studies have highlighted the importance of benzotriazine derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive compounds. For instance, researchers have explored the potential of methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate as a precursor for synthesizing bioactive molecules with anti-inflammatory and anticancer properties. The propanoate group attached to the benzotriazine ring plays a crucial role in modulating the molecule's solubility and bioavailability, making it an attractive candidate for drug delivery systems.
The synthesis of methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate involves a multi-step process that typically begins with the preparation of the benzotriazine ring. This is followed by functionalization with the propanoate group through esterification reactions. The choice of reagents and reaction conditions is critical in ensuring high yields and purity of the final product. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and environmental impact.
In terms of applications, methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate has shown promise in the field of agrochemistry. Its ability to act as a herbicide or fungicide has been explored in several studies. For example, researchers have demonstrated that this compound can inhibit the growth of pathogenic fungi by disrupting cellular processes such as membrane integrity and enzyme activity. Furthermore, its benzotriazine structure provides resistance to photodegradation, making it suitable for use in outdoor agricultural settings.
Another area where this compound has gained traction is in materials science. The rigid benzotriazine framework makes it an ideal candidate for use in polymer synthesis. By incorporating this molecule into polymer networks, scientists have developed materials with enhanced mechanical strength and thermal stability. These materials have potential applications in aerospace and automotive industries where high-performance materials are required.
From an environmental standpoint, the development of sustainable synthesis methods for methyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoate is a key area of research. Traditional methods often involve hazardous reagents and generate significant waste. However, recent innovations in green chemistry have led to the development of eco-friendly synthesis pathways that minimize environmental impact while maintaining product quality.
In conclusion, methyl 2-(4-Oxo-3,4-Dihydro-[1H]-Benzotriazin - 5 - YL ) Propanoate is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features make it an invaluable tool for researchers seeking to develop novel bioactive agents and advanced materials. As research continues to uncover new properties and applications of this compound
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